N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide

• Molecular Formula: C19H15NO3S2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-3-oxo-2-thiatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide
• InChI: InChI=1S/C19H15NO3S2/c1-11-6-7-12(2)15(10-11)20-25(22,23)17-9-8-16-18-13(17)4-3-5-14(18)19(21)24-16/h3-10,20H,1-2H3
• InChI Key: DWUFSRYSIJCFOG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=C3C=CC=C4C3=C(C=C2)SC4=O

Description

N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide, also known as DNTS, is a chemical compound that has been extensively researched for its potential applications in various fields of science. DNTS is a sulfonamide derivative of naphtho[1,8-bc]thiophene, which is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the reduction of oxidative stress and inflammation. N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its potential applications in various fields of science, which makes it a versatile research tool. One limitation of using N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide in lab experiments is its relatively low solubility in water, which may make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research on N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide, including further investigations into its potential anticancer properties, its use as a dopant in organic semiconductors, and its use in the development of OLEDs. Other potential future directions include the exploration of its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Overall, N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide is a promising compound that has the potential to have a wide range of applications in various fields of science.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide involves the reaction of 2-oxo-2H-naphtho[1,8-bc]thiophene with 2,5-dimethylaniline in the presence of sulfuric acid. The resulting product is then treated with sulfamic acid to form the final compound, N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has been explored for its potential use as a dopant in organic semiconductors. In organic electronics, N-(2,5-dimethylphenyl)-2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonamide has been studied for its ability to improve the performance of organic light-emitting diodes (OLEDs).